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Compound of Interest

Compound Name: NFAT Inhibitor-2

Cat. No.: B15606713 Get Quote

For researchers and scientists engaged in drug development and cellular signaling studies, the

proper handling and disposal of chemical compounds like NFAT Inhibitor-2 is paramount for

ensuring laboratory safety and environmental protection. This guide provides essential, step-

by-step procedures for the safe disposal of NFAT Inhibitor-2, aligning with general best

practices for hazardous chemical waste management.

NFAT Inhibitor-2 is classified with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Adherence to these guidelines is critical to mitigate risks and ensure compliance with safety

regulations.

Hazard and Safety Data Summary
A summary of key hazard information for NFAT Inhibitor-2 is presented below. This information

is derived from safety data sheets and should be consulted before handling the compound.
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Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement Codes

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

P264, P270,

P301+P312, P501

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313, P362

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P501

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the necessary steps for the safe disposal of NFAT Inhibitor-2 in

a laboratory setting. This procedure is based on established guidelines for the disposal of

hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

you are wearing the appropriate PPE to minimize exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat is mandatory to protect against spills.

Respiratory Protection: If handling the powder form outside of a certified chemical fume

hood, a respirator is recommended.[2]
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2. Waste Segregation: All waste contaminated with NFAT Inhibitor-2 must be segregated from

non-hazardous laboratory waste.[3] This includes:

Unused or expired pure NFAT Inhibitor-2 compound.

Solutions containing NFAT Inhibitor-2.

Contaminated laboratory consumables such as pipette tips, centrifuge tubes, and vials.

Contaminated PPE (gloves, disposable lab coats).

3. Waste Collection and Containment:

Solid Waste: Collect all solid waste, including contaminated consumables and PPE, in a

designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

Liquid Waste: Collect all liquid waste containing NFAT Inhibator-2 in a dedicated, sealed, and

clearly labeled hazardous waste container. The original product container, if empty and in

good condition, can be a suitable choice for waste collection.

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container for hazardous waste.[2]

4. Labeling of Waste Containers: Properly label all hazardous waste containers. The label must

include:

The words "Hazardous Waste."

The full chemical name: "NFAT Inhibitor-2."

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.

The primary hazard symbols (e.g., harmful, irritant).

5. Storage of Hazardous Waste: Store all labeled hazardous waste containers in a designated

Satellite Accumulation Area (SAA) within the laboratory.[2] This area should be clearly marked,
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secure, and away from general laboratory traffic. Ensure that waste containers are kept closed

at all times, except when adding waste.[2]

6. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

or a certified hazardous waste disposal contractor to arrange for the collection and final

disposal of the NFAT Inhibitor-2 waste.[3] Follow their specific procedures for waste pickup

and documentation. Under no circumstances should NFAT Inhibitor-2 or its solutions be

disposed of down the drain or in the regular trash.[2]

Visualizing Key Processes
To further clarify the context of NFAT Inhibitor-2's application and the procedural flow for its

disposal, the following diagrams are provided.
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Caption: NFAT Signaling Pathway Inhibition.
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Caption: NFAT Inhibitor-2 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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